Cas no 456-27-9 (4-Nitrobenzenediazonium tetrafluoroborate)

• Product Name: 4-Nitrobenzenediazonium tetrafluoroborate
• CAS No: 456-27-9
• MF: C₆H₄BF₄N₃O₂
• MW: 236.919474601746
• MDL: MFCD00012005
• CID: 329253
• PubChem ID: 87573522
• Update Time: 2025-07-02

4-Nitrobenzenediazonium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzenediazonium Tetrafluoroborate
• Fast red GG salt
• 4-Nitrobenzenediazon
• 4-NITROBENZENEDIAZONIUM FLUOBORATE
• 4-Nitrobenzenesiazonium Tetrafluoroborate
• Azoic Diazo No. 37,Fast Red GG salt
• Azoic diazo No.37
• C.I. 37035
• Fast red 2G salt
• p-Nitroaniline diazoniuM salt
• p-NitrobenzenediazoniuM tetrafluoroborate
• p-NitrophenyldiazoniuM fluoborate
• 4-nitro-benzenediazoniu tetrafluoroborate
• Azoic Diazo No. 37
• Benzenediazonium, 4-nitro-, tetrafluoroborate(1-)
• p-Nitrobenzenediazonium fluoborate
• p-Nitrobenzenediazonium fluoroborate
• p-Nitrophenyl diazonium fluoroborate
• 4-Nitrobenzenediazonium fluoroborate
• p-Nitrophenyldiazonium tetrafluoroborate
• 4-Nitrophenyldiazonium tetrafluoro
• EINECS 207-261-1
• AFULQCYCQAHYIP-UHFFFAOYSA-N
• Tetrafluoroborate para-nitrophenyldiazonium
• Q27255626
• UNII-2UXO615R4O
• 4-Nitro-benzenediazonium tetrafluoroborate
• SY109029
• N0137
• BENZENEDIAZONIUM, P-NITRO, TETRAFLUOROBORATE
• MFCD00012005
• 456-27-9
• NSC-63909
• 4-Nitrobenzenediazonium tetrafluoroborate(1-)
• SCHEMBL238706
• CS-0452650
• 4-Nitrophenyldiazonium tetrafluoroborate
• DTXSID4060024
• NSC 63909
• 4-nitrobenzenediazonium;tetrafluoroborate
• Benzenediazonium, 4-nitro-, tetrafluoroborate(1-) (1:1)
• AI3-61676
• 4-NITROBENZENEDIAZONIUMTETRAFLUOROBORATE
• 2UXO615R4O
• FT-0619205
• AS-49362
• H11331
• NS00080743
• AKOS026730955
• CCRIS 3641
• Benzenediazonium, p-nitro-, tetrafluoroborate(1-)
• 4Nitrophenyldiazonium tetrafluoroborate
• pNitrobenzenediazonium fluoborate
• DB-070670
• 4Nitrobenzenediazonium fluoroborate
• pNitrophenyl diazonium fluoroborate
• Benzenediazonium, 4nitro, tetrafluoroborate(1) (1:1)
• pNitrophenyldiazonium tetrafluoroborate
• Benzenediazonium, 4nitro, tetrafluoroborate(1)
• DTXCID8040436
• pNitrobenzenediazonium tetrafluoroborate
• 4Nitrobenzenediazonium fluoborate
• pNitrobenzenediazonium fluoroborate
• Benzenediazonium, pnitro, tetrafluoroborate(1)
• pNitrophenyldiazonium fluoborate
• 4Nitrobenzenediazonium tetrafluoroborate(1)
• 4-Nitrobenzenediazonium tetrafluoroborate

• MDL： MFCD00012005
• Inchi： 1S/C6H4N3O2.BF4/c7-8-5-1-3-6(4-2-5)9(10)11;2-1(3,4)5/h1-4H;/q+1;-1
• InChI Key： AFULQCYCQAHYIP-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[O-][N+](C1C=CC(=CC=1)[N+]#N)=O

Computed Properties

• Exact Mass: 237.03300
• Monoisotopic Mass: 237.0332692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 74

Experimental Properties

• Color/Form: For regular
• Melting Point: 144-148 °C (dec.)
• Solubility: Soluble in acetonitrile and dimethyl sulfoxide.
• Water Partition Coefficient: almost transparency
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, moisture, strong bases. Avoid mechanical shock.
• PSA: 73.97000
• LogP: 3.90258
• Solubility: Not determined
• Sensitiveness: Sensitive to heat, light and air

4-Nitrobenzenediazonium tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S22; S24/25; S36/39; S45; S36/37/39
• FLUKA BRAND F CODES：4.3
• RTECS：CZ1723000
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：<0°C

Related Categories

• Other Chemical additives Process Aids
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials

Additional information on 4-Nitrobenzenediazonium tetrafluoroborate

Introduction to 4-Nitrobenzenediazonium tetrafluoroborate (CAS No. 456-27-9)

4-Nitrobenzenediazonium tetrafluoroborate, with the chemical formula C₆H₅N₂BF₄, is a significant compound in the field of organic synthesis and coordination chemistry. This salt is derived from the diazotization of 4-nitrobenzene and subsequent reaction with tetrafluoroboric acid. Its unique structural features make it a valuable intermediate in various synthetic pathways, particularly in the preparation of complex organic molecules and metal-organic frameworks.

The CAS number 456-27-9 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. As a diazonium salt, 4-Nitrobenzenediazonium tetrafluoroborate plays a crucial role in nucleophilic substitution reactions, where it serves as a versatile electrophile. The presence of the nitro group enhances its reactivity, making it particularly useful in constructing aromatic systems with functionalized side chains.

In recent years, advancements in pharmaceutical chemistry have highlighted the importance of diazonium compounds like 4-Nitrobenzenediazonium tetrafluoroborate. Researchers have leveraged its reactivity to develop novel heterocyclic structures, which are integral to drug design. For instance, studies have demonstrated its utility in synthesizing benzothiazole derivatives, which exhibit promising biological activities. These derivatives are being explored for their potential applications in anti-inflammatory and antimicrobial therapies.

The tetrafluoroborate anion (BF₄⁻) in the compound's name contributes to its stability and solubility characteristics. This anion is known for its ability to stabilize cationic intermediates, which is particularly beneficial in diazotization reactions where maintaining the integrity of reactive intermediates is essential. The stability provided by the tetrafluoroborate group allows for more controlled and predictable synthetic outcomes, reducing unwanted side reactions.

Recent research has also explored the applications of 4-Nitrobenzenediazonium tetrafluoroborate in material science. Specifically, its role as a precursor in the synthesis of metal-organic frameworks (MOFs) has been investigated. MOFs are highly porous materials that find applications in gas storage, separation technologies, and catalysis. The nitro group's electron-withdrawing properties facilitate coordination with transition metals, enhancing the framework's stability and functionality.

The synthesis of 4-Nitrobenzenediazonium tetrafluoroborate typically involves the reaction of 4-nitroaniline with sodium nitrite under acidic conditions. The resulting diazonium salt is then isolated and converted into the tetrafluoroborate salt by treatment with hydrobromic acid followed by neutralization with sodium tetrafluoroborate. This synthetic route is well-documented and optimized for high yields, making it a preferred method in industrial-scale production.

In conclusion, 4-Nitrobenzenediazonium tetrafluoroborate (CAS No. 456-27-9) is a multifaceted compound with broad applications across organic synthesis and material science. Its unique reactivity and stability make it indispensable in pharmaceutical research and development, as well as in the creation of advanced materials like MOFs. As scientific understanding continues to evolve, the utility of this compound is expected to expand further, driving innovation in multiple domains.